Cas no 1261892-73-2 (4-[5-(Methoxycarbonyl)thiophen-3-YL]-3-methylbenzoic acid)

4-[5-(Methoxycarbonyl)thiophen-3-YL]-3-methylbenzoic acid is a specialized organic compound featuring a thiophene ring linked to a substituted benzoic acid moiety. Its structure combines a methoxycarbonyl group on the thiophene ring with a methyl group on the benzene ring, offering versatility in synthetic applications. This compound is particularly useful as an intermediate in pharmaceutical and materials chemistry, where its functional groups allow for further derivatization. Its well-defined molecular architecture ensures consistent reactivity, making it valuable for constructing complex heterocyclic systems. The presence of both carboxylic acid and ester functionalities enhances its utility in coupling reactions, enabling precise modifications for targeted research or industrial applications.

4-[5-(Methoxycarbonyl)thiophen-3-YL]-3-methylbenzoic acid structure

1261892-73-2 structure

Product Name:4-[5-(Methoxycarbonyl)thiophen-3-YL]-3-methylbenzoic acid

CAS No:1261892-73-2

MF:C₁₄H₁₂O₄S

MW:276.307682991028

MDL:MFCD18321579

CID:2761706

PubChem ID:53227446

Update Time:2025-05-27

4-[5-(Methoxycarbonyl)thiophen-3-YL]-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 1261892-73-2
- 4-[5-(Methoxycarbonyl)thiophen-3-yl]-3-methylbenzoic acid, 95%
- 4-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]-3-METHYLBENZOIC ACID
- MFCD18321579
- DTXSID90690979
- 4-[5-(Methoxycarbonyl)thiophen-3-YL]-3-methylbenzoic acid
- MDL： MFCD18321579
- Inchi： 1S/C14H12O4S/c1-8-5-9(13(15)16)3-4-11(8)10-6-12(19-7-10)14(17)18-2/h3-7H,1-2H3,(H,15,16)
- InChI Key： SQBCYYVRUXYAMP-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OC)=CC(=C1)C1C=CC(C(=O)O)=CC=1C

Computed Properties

Exact Mass: 276.04563003Da
Monoisotopic Mass: 276.04563003Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 357
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 91.8Å²

4-[5-(Methoxycarbonyl)thiophen-3-YL]-3-methylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328808-5 g	4-[5-(Methoxycarbonyl)thiophen-3-yl]-3-methylbenzoic acid, 95%; .	1261892-73-2	95%	5 g	€1,159.00	2023-07-19
abcr	AB328808-5g	4-[5-(Methoxycarbonyl)thiophen-3-yl]-3-methylbenzoic acid, 95%; .	1261892-73-2	95%	5g	€1159.00	2025-02-13